Cas no 5782-64-9 (3-Pentanone, 1-(dimethylamino)-4-methyl-)

• Product name: 3-Pentanone, 1-(dimethylamino)-4-methyl-
• CAS No: 5782-64-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 344029

3-Pentanone, 1-(dimethylamino)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-(dimethylamino)-4-methyl-

• Inchi： 1S/C8H17NO/c1-7(2)8(10)5-6-9(3)4/h7H,5-6H2,1-4H3
• InChI Key： ORZXLVOLYLGCSV-UHFFFAOYSA-N
• SMILES： C(N(C)C)CC(=O)C(C)C

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.866±0.06 g/cm3(Predicted)
• Boiling Point: 76-80 °C(Press: 20 Torr)
• PSA: 20.31
• pka: 8.66±0.28(Predicted)